![molecular formula C10H13Cl2N3O B1464795 N-Methyl-1-[3-(3-pyridinyl)-5-isoxazolyl]methanamine dihydrochloride CAS No. 1255718-17-2](/img/structure/B1464795.png)
N-Methyl-1-[3-(3-pyridinyl)-5-isoxazolyl]methanamine dihydrochloride
Overview
Description
N-Methyl-1-[3-(3-pyridinyl)-5-isoxazolyl]methanamine dihydrochloride, commonly known as Xylometazoline, is a nasal decongestant that is widely used to relieve nasal congestion caused by allergies, colds, and sinusitis. Xylometazoline is a sympathomimetic drug that acts by constricting the blood vessels in the nasal mucosa, thus reducing swelling and congestion. In
Scientific Research Applications
Chemical Inhibitors of Cytochrome P450 Isoforms
Research on chemical inhibitors of cytochrome P450 (CYP) isoforms in human liver microsomes emphasizes the complexity of drug metabolism and the potential for drug-drug interactions when multiple drugs are coadministered. This study reviews the potency and selectivity of chemical inhibitors for major human hepatic CYP isoforms, critical for predicting potential interactions and understanding the metabolic pathways of drugs (Khojasteh et al., 2011).
Pesticide Urinary Biomarker Measurements
This review consolidates urinary metabolite concentration measurements from studies investigating children's exposure to pesticides. It highlights the need for further research to understand exposure impacts and emphasizes the role of chemical analysis in environmental health (Egeghy et al., 2011).
Neuroprotective Strategies in Cerebrovascular Stroke
This review discusses the molecular biology of stroke and strategies to mitigate secondary cerebral injury, including the use of N-methyl-d-aspartate and α-amino-3-hydroxy-5-methyl-4-isoxazole propionate receptor antagonists. It lays the groundwork for future developments in neuroprotective agents (Karsy et al., 2017).
Isoxazoline Containing Natural Products as Anticancer Agents
This review focuses on isoxazoline derivatives in natural sources and their applications as anticancer agents, underscoring the importance of natural products in drug discovery and the potential for novel therapeutic developments (Kaur et al., 2014).
Serotonergic Signaling in Ketamine's Antidepressant Actions
This critical review explores the potential involvement of serotonergic signaling in the antidepressant effects of ketamine, suggesting a complex interaction between neurotransmitter systems in the pharmacological action of ketamine and possibly related compounds (Jardin et al., 2016).
properties
IUPAC Name |
N-methyl-1-(3-pyridin-3-yl-1,2-oxazol-5-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O.2ClH/c1-11-7-9-5-10(13-14-9)8-3-2-4-12-6-8;;/h2-6,11H,7H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVVGXHVASNZFHG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC(=NO1)C2=CN=CC=C2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Methyl-1-[3-(3-pyridinyl)-5-isoxazolyl]methanamine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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